![molecular formula C13H18Cl2N2S B6271221 (3S)-1-[(1-benzothiophen-2-yl)methyl]pyrrolidin-3-amine dihydrochloride CAS No. 2648901-93-1](/img/no-structure.png)
(3S)-1-[(1-benzothiophen-2-yl)methyl]pyrrolidin-3-amine dihydrochloride
Overview
Description
(3S)-1-[(1-benzothiophen-2-yl)methyl]pyrrolidin-3-amine dihydrochloride, commonly known as BTMP, is a novel type of small molecule drug that has been gaining attention in recent years due to its potential therapeutic applications. BTMP is a synthetic compound that has been developed to target certain proteins and enzymes in the body, making it a promising candidate for the treatment of various diseases.
Scientific Research Applications
BTMP is being studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurological disorders. In cancer, BTMP has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In diabetes, BTMP has been shown to reduce insulin resistance and improve glucose tolerance. In neurological disorders, BTMP has been shown to reduce inflammation and improve cognitive performance.
Mechanism of Action
The exact mechanism of action of BTMP is not yet fully understood. However, it is believed that BTMP binds to certain proteins and enzymes in the body and modulates their activity. It has been suggested that BTMP may act as an agonist or antagonist of certain proteins, thereby affecting their function.
Biochemical and Physiological Effects
BTMP has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that BTMP can inhibit the growth of cancer cells, reduce inflammation, and improve cognitive performance. In vivo studies have shown that BTMP can reduce insulin resistance, improve glucose tolerance, and reduce blood pressure.
Advantages and Limitations for Lab Experiments
BTMP has several advantages for lab experiments. It is a small molecule drug, making it easier to synthesize and study. It is also relatively stable and can be stored for long periods of time. Additionally, BTMP can be used in a variety of cell types, making it a versatile tool for research. However, one limitation of BTMP is that it is not yet approved for clinical use, which limits its potential applications.
Future Directions
The potential future directions for BTMP are numerous. Further research is needed to understand the exact mechanism of action and to determine its efficacy in the treatment of various diseases. Additionally, further research is needed to determine the safety and potential side effects of BTMP. Finally, further research is needed to develop novel formulations of BTMP that can be used in clinical settings.
Synthesis Methods
BTMP is synthesized using a multi-step process involving the reaction of benzothiophene, pyrrolidine, and hydrochloric acid. The first step involves the reaction of benzothiophene with pyrrolidine to form the intermediate (1-benzothiophen-2-yl)methyl pyrrolidine. This reaction is carried out in a solvent such as dichloromethane at room temperature. The second step involves the reaction of the intermediate with hydrochloric acid to form the final product, (3S)-1-[(1-benzothiophen-2-yl)methyl]pyrrolidin-3-amine dihydrochloride. This reaction is carried out in a solvent such as methanol at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-1-[(1-benzothiophen-2-yl)methyl]pyrrolidin-3-amine dihydrochloride involves the reaction of (S)-pyrrolidine-3-carboxylic acid with benzothiophene-2-carbaldehyde to form the corresponding imine, which is then reduced with sodium borohydride to yield the amine product. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "(S)-pyrrolidine-3-carboxylic acid", "benzothiophene-2-carbaldehyde", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React (S)-pyrrolidine-3-carboxylic acid with benzothiophene-2-carbaldehyde in the presence of a suitable solvent and a condensation agent such as EDCI or DCC to form the corresponding imine.", "Step 2: Reduce the imine with sodium borohydride in the presence of a suitable solvent such as methanol or ethanol to yield the amine product.", "Step 3: React the amine product with hydrochloric acid in the presence of a suitable solvent such as water or ethanol to form the dihydrochloride salt of (3S)-1-[(1-benzothiophen-2-yl)methyl]pyrrolidin-3-amine." ] } | |
CAS RN |
2648901-93-1 |
Molecular Formula |
C13H18Cl2N2S |
Molecular Weight |
305.3 |
Purity |
91 |
Origin of Product |
United States |
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